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Compound of Interest

Compound Name: Copper sulfide (CuS)

Cat. No.: B8194774

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This in-depth guide delves into the complex crystal structure of hexagonal copper sulfide
(CuS), a compound of significant interest in various scientific and technological fields.

Commonly known as covellite, its unique atomic arrangement underpins its distinct

physicochemical properties. This document provides a comprehensive overview of its

crystallographic parameters, atomic coordination, and the experimental methodologies

employed for its characterization, tailored for researchers, scientists, and professionals in drug

development.

Crystallographic Profile of Hexagonal Copper
Sulfide
Hexagonal copper sulfide crystallizes in the P6₃/mmc space group, a highly symmetric

hexagonal system.[1][2][3] This structure is characterized by a layered arrangement of copper

and sulfur atoms, giving rise to its anisotropic properties.[4]
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The unit cell dimensions of hexagonal CuS have been determined with high precision through

various diffraction studies. The lattice parameters are summarized in the table below.

Lattice Parameter Value (Å) Reference

a 3.797 [1]

b 3.797 [1]

c 16.441 [1]

α 90°

β 90°

γ 120°

Atomic Positions and Coordination Environment
The crystal structure of covellite is notable for its two distinct copper (Cu) and two inequivalent

sulfur (S) sites, leading to a complex coordination environment.[1][2]

One set of copper atoms (Cu1) is found in a trigonal planar coordination with three sulfur

atoms. The other copper atoms (Cu2) are tetrahedrally coordinated to four sulfur atoms.[1] The

sulfur atoms also exhibit two different coordination geometries. One sulfur site (S1) is bonded

to five copper atoms in a trigonal bipyramidal arrangement.[1][2] The second sulfur site (S2)

forms a distorted tetrahedron with three copper atoms and one other sulfur atom, resulting in S-

S dimers that are a characteristic feature of the covellite structure.[1][2][4] This layered

structure consists of alternating CuS and Cu₂S₂ sheets.[4]

The atomic positions within the hexagonal unit cell are defined by their Wyckoff positions, as

detailed in the following table.
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Atom
Wyckoff
Position

x y z Reference

Cu(1) 2d 1/3 2/3 3/4 [5][6]

Cu(2) 4f 1/3 2/3 0.107 [3]

S(1) 2c 1/3 2/3 1/4 [5][6]

S(2) 4e 0 0 0.064 [3]

Key Bond Lengths
The intricate bonding network in hexagonal CuS results in a range of bond lengths, which are

crucial for understanding its electronic and mechanical properties.

Bond Bond Length (Å)
Coordination
Environment

Reference

Cu(1)-S 2.19 Trigonal Planar [1]

Cu(2)-S 2.30 (x3), 2.35 (x1) Tetrahedral [1]

S(2)-S(2) 2.11 S-S Dimer [1]

Experimental Determination of Crystal Structure
The primary technique for elucidating the crystal structure of hexagonal CuS is X-ray Diffraction

(XRD).

Experimental Protocol: Powder X-ray Diffraction (PXRD)
Powder X-ray diffraction is a fundamental and widely used technique to identify the crystalline

phases and determine the lattice parameters of a material.

Objective: To confirm the hexagonal crystal structure of a synthesized copper sulfide sample

and determine its lattice parameters.

Materials and Equipment:
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Synthesized copper sulfide powder

Powder X-ray diffractometer with a Cu Kα radiation source (λ = 1.5406 Å)

Sample holder (zero-background sample holder is recommended)

Mortar and pestle

Spatula

Data acquisition and analysis software

Methodology:

Sample Preparation:

A small amount of the copper sulfide sample is finely ground using a mortar and pestle to

ensure a random orientation of the crystallites.

The finely ground powder is then carefully packed into the sample holder, ensuring a flat

and smooth surface.

Instrument Setup:

The X-ray diffractometer is powered on and allowed to stabilize.

The instrument is configured for data collection, typically with a 2θ scan range from 20° to

80° with a step size of 0.02° and a dwell time of 1-2 seconds per step. The exact

parameters may be optimized based on the sample and instrument.

Data Collection:

The sample holder is mounted in the diffractometer.

The X-ray source is activated, and the diffraction pattern is collected over the specified 2θ

range.

Data Analysis:
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The resulting diffraction pattern (a plot of intensity versus 2θ) is analyzed.

The positions of the diffraction peaks are compared with standard diffraction patterns for

hexagonal CuS (e.g., from the JCPDS database) to confirm the phase identity.

The lattice parameters are calculated from the peak positions using Bragg's Law and the

appropriate crystallographic equations for a hexagonal system. This is typically performed

using specialized software that can perform peak indexing and lattice parameter

refinement.

Visualizing the Crystal Structure of Hexagonal
Copper Sulfide
The following diagrams, generated using the DOT language, illustrate the logical workflow for

crystal structure determination and a simplified representation of the hexagonal CuS unit cell.
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Experimental workflow for CuS crystal structure determination.
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Simplified Representation of Hexagonal CuS Unit Cell
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Simplified layered structure of hexagonal CuS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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